Cas no 29634-44-4 (2-(Sec-butylsulfinyl)phenol)

• Product Name: 2-(Sec-butylsulfinyl)phenol
• CAS No: 29634-44-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 2662876
• Update Time: 2023-08-06

2-(Sec-butylsulfinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Sec-butylsulfinyl)phenol
• Phenol, o-(sec-butylsulfinyl)-
• 2-(Sec-butylsulfinyl)phenol #
• KLUNSPLUTMVXKI-UHFFFAOYSA-N

• Inchi： 1S/C10H14O2S/c1-3-8(2)13(12)10-7-5-4-6-9(10)11/h4-8,11H,3H2,1-2H3
• InChI Key： KLUNSPLUTMVXKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1O)(C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 56.5